Cas no 6299-01-0 (2-Methyl-5,6,7,8-tetrahydroquinazoline)
6299-01-0 structure
Product name:2-Methyl-5,6,7,8-tetrahydroquinazoline
2-Methyl-5,6,7,8-tetrahydroquinazoline Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-5,6,7,8-tetrahydroquinazoline
- Quinazoline, 5,6,7,8-tetrahydro-2-methyl-
- 2-Methyl-5,6,7,8-tetrahydro-chinazolin
- 2-methyl-5,6,7,8-tetrahydro-quinazoline
- AC1L60EN
- AC1Q4W45
- ANW-57705
- AR-1E3719
- CTK2F8862
- NSC42451
- Quinazoline, 5,6,7,8-tetrahydro-2-methyl- (6CI,7CI,8CI)
- NSC-42451
- DTXSID70285600
- SCHEMBL13865788
- 6299-01-0
-
- Inchi： InChI=1S/C9H12N2/c1-7-10-6-8-4-2-3-5-9(8)11-7/h6H,2-5H2,1H3
- InChI Key： NJTCTJROWXGTQG-UHFFFAOYSA-N
- SMILES： CC1=NC2=C(CCCC2)C=N1
Computed Properties
- Exact Mass: 148.10016
- Monoisotopic Mass: 148.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8Ų
- XLogP3: 1.8
Experimental Properties
- PSA: 25.78
2-Methyl-5,6,7,8-tetrahydroquinazoline PricePrice >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM142176-1g |
2-methyl-5,6,7,8-tetrahydroquinazoline |
6299-01-0 | 95% | 1g |
$*** | 2023-05-30 | |
| Alichem | A189011183-1g |
2-Methyl-5,6,7,8-tetrahydroquinazoline |
6299-01-0 | 95% | 1g |
$533.12 | 2023-09-01 | |
| Crysdot LLC | CD11084308-1g |
2-Methyl-5,6,7,8-tetrahydroquinazoline |
6299-01-0 | 95+% | 1g |
$668 | 2024-07-18 | |
| Chemenu | CM142176-1g |
2-methyl-5,6,7,8-tetrahydroquinazoline |
6299-01-0 | 95% | 1g |
$632 | 2021-08-05 |
2-Methyl-5,6,7,8-tetrahydroquinazoline Related Literature
-
Kseniya N. Sedenkova,Evgenia V. Dueva,Elena B. Averina,Yuri K. Grishin,Dmitry I. Osolodkin,Liubov I. Kozlovskaya,Vladimir A. Palyulin,Evgenii N. Savelyev,Boris S. Orlinson,Ivan A. Novakov,Gennady M. Butov,Tamara S. Kuznetsova,Galina G. Karganova,Nikolay S. Zefirov Org. Biomol. Chem. 2015 13 3406
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